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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical, chemical, and
thermodynamic properties of gaseous nitrogen dioxide (NOz). The information is presented to
support research, development, and safety protocols involving this highly reactive compound.
All quantitative data is summarized in structured tables for ease of comparison, and detailed
experimental methodologies are provided for key property determinations.

Physical and Molecular Properties

Gaseous nitrogen dioxide is a reddish-brown gas with a characteristic sharp, acrid odor.[1][2][3]
It is a paramagnetic, bent molecule with Czv point group symmetry.[1] A key characteristic of
nitrogen dioxide is its existence in a temperature-dependent equilibrium with its colorless dimer,
dinitrogen tetroxide (N20a4).[1][4] At lower temperatures, the equilibrium shifts towards the
formation of N20a.[1][4]

**Table 1: Physical and Molecular Properties of Nitrogen Dioxide (NOz) **
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Property

Value

Molecular Formula

NO:2

Molar Mass 46.006 g/mol [4][5]

Appearance Reddish-brown gas[1][2][3]

Odor Pungent, acrid[1][2][3]

Boiling Point 21.15 °C (70.07 °F; 294.30 K)[1][5]
Melting Point -9.3 °C (15.3 °F; 263.8 K)[1][5]

Critical Temperature

158.00 °C[6]

Critical Pressure

101.325 bar[6]

Density (gas)

1.880 g/L[1]

Bond Angle (O-N-O)

134.3°

Bond Length (N-O)

119.7 pm[1]

Solubility

Reacts with water; soluble in carbon

tetrachloride and chloroform[1]

Chemical Properties and Reactivity

Nitrogen dioxide is a potent oxidizing agent and plays a significant role in atmospheric

chemistry and industrial processes.[3][5] Its reactivity is largely dictated by the presence of an

unpaired electron, making it a free radical.

Equilibrium with Dinitrogen Tetroxide

The most prominent chemical property of nitrogen dioxide is its reversible dimerization to

dinitrogen tetroxide:

2NO2(g) = N204(g)  AH = -57.23 kJ/mol[1]

This equilibrium is exothermic, meaning the formation of dinitrogen tetroxide is favored at lower

temperatures, resulting in a fading of the reddish-brown color of NO: to the colorless N20Oa.[1]
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Reaction with Water

Nitrogen dioxide reacts with water to form a mixture of nitric acid and nitrous acid.[2] This
hydrolysis reaction is a key step in the industrial production of nitric acid.[1]

2NO2(g) + H20(l) — HNOs(aq) + HNO2(aq)

Thermal Decomposition

At elevated temperatures (above 150 °C), nitrogen dioxide decomposes into nitric oxide (NO)
and oxygen (02).[1]

2NO2(g) — 2NO(g) + O2(9) AH = 114 kJ/mol

Thermodynamic Properties

The thermodynamic properties of gaseous nitrogen dioxide are crucial for understanding its
behavior in chemical reactions and processes.

Table 2: Thermodynamic Properties of Gaseous Nitrogen Dioxide (NO2) at 298.15 K and 1 bar

Property Value
Standard Enthalpy of Formation (AfH®) +33.18 kJ/mol
Standard Molar Entropy (S°) 240.06 J/(mol-K)

Molar Heat Capacity at Constant Pressure (Cp) 37.2 J/(mol-K)

Experimental Protocols

This section outlines detailed methodologies for the preparation and determination of key
properties of gaseous nitrogen dioxide.

Laboratory Preparation of Gaseous Nitrogen Dioxide

Objective: To synthesize gaseous nitrogen dioxide in a laboratory setting.
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Materials:

e Concentrated nitric acid (HNOs)

e Copper turnings (Cu)

e Gas generation flask with a dropping funnel and a gas outlet tube

e Gas washing bottle

o Collection vessel (e.g., a gas syringe or a flask for displacement of air)
e Fume hood

Procedure:

Set up the gas generation apparatus inside a fume hood.
e Place a small quantity of copper turnings in the gas generation flask.
« Fill the dropping funnel with concentrated nitric acid.

o Slowly add the concentrated nitric acid to the copper turnings. An immediate reaction will
occur, producing a dense, reddish-brown gas (NO2).

o Pass the generated gas through a gas washing bottle containing a drying agent (e.g.,
anhydrous calcium chloride) to remove any moisture.

o Collect the dry nitrogen dioxide gas by upward delivery (since it is denser than air) or in a
gas syringe.

Safety Precautions: Nitrogen dioxide is highly toxic and corrosive. This experiment must be
performed in a well-ventilated fume hood. Avoid inhalation of the gas and contact with skin and
eyes.

Determination of the Boiling Point of Nitrogen Dioxide

Objective: To determine the boiling point of nitrogen dioxide.
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Materials:

o A sealed capillary tube containing liquid nitrogen dioxide (prepared by cooling the gas below
its boiling point).

e A heating apparatus (e.g., a Thiele tube with heating oil or a melting point apparatus).
o A calibrated thermometer.
o Asmall, inverted capillary tube (fusion tube).

Procedure:

Carefully place the sealed capillary tube containing liquid NO:z into the heating apparatus.

e Place a small, inverted capillary tube (open end down) into the larger tube containing the
NOz2.

» Position a calibrated thermometer such that the bulb is level with the sample.

o Slowly heat the apparatus. As the temperature rises, a stream of bubbles will emerge from
the inverted capillary tube as the trapped air and NOz vapor expand.

o Continue gentle heating until a continuous and rapid stream of bubbles is observed. This
indicates that the vapor pressure of the NOz2 is equal to the atmospheric pressure.

o Record the temperature at which the continuous stream of bubbles is maintained. This is the
boiling point.

» Allow the apparatus to cool slowly. The temperature at which the liquid NO2 is drawn back
into the inverted capillary tube can also be recorded as the boiling point.

Determination of the Vapor Pressure of Nitrogen Dioxide
(Static Method)

Objective: To measure the vapor pressure of nitrogen dioxide at various temperatures.

Materials:
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A sample of pure liquid nitrogen dioxide in a thermostatted container.
A manometer (e.g., a mercury or digital manometer).
A vacuum pump.

A constant temperature bath.

Procedure:

Introduce a sample of liquid nitrogen dioxide into the thermostatted container connected to
the manometer and vacuum pump.

Freeze the sample using a cold bath (e.g., liquid nitrogen) and evacuate the apparatus to
remove any air.

Isolate the system from the vacuum pump.
Allow the sample to warm to the desired temperature in the constant temperature bath.

As the nitrogen dioxide vaporizes, it will exert a pressure that can be read from the
manometer.

Record the pressure reading once it has stabilized. This is the vapor pressure of nitrogen
dioxide at that temperature.

Repeat the measurement at different temperatures to obtain a vapor pressure curve.

Investigation of the N204 = 2NO2 Equilibrium

Objective: To qualitatively and quantitatively study the equilibrium between dinitrogen tetroxide

and nitrogen dioxide.

Materials:

o Sealed glass tubes containing a mixture of N2O4 and NOx.

o A series of constant temperature baths (e.g., ice water, room temperature water, and hot

water).
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e A spectrophotometer.
Procedure (Qualitative):

» Place one sealed tube in an ice water bath (approx. 0 °C), one at room temperature, and one
in a hot water bath (e.g., 50-80 °C).

o Observe the color change in the tubes. The tube in the cold bath will become lighter or
colorless as the equilibrium shifts towards N20a4. The tube in the hot bath will become a
darker reddish-brown as the equilibrium shifts towards NO-.

Procedure (Quantitative - Spectrophotometry):

e Place a sealed tube containing the N204/NO2 mixture in the sample holder of a
spectrophotometer.

o Equilibrate the tube at a specific temperature using a temperature-controlled cell holder.

o Measure the absorbance of the gas mixture at a wavelength where NO2z absorbs strongly
(e.g., around 400-500 nm).

e The concentration of NO2z can be determined using the Beer-Lambert law (A = gbc), where A
is the absorbance, ¢ is the molar absorptivity of NOz, b is the path length of the cell, and c is
the concentration of NO-.

e The partial pressure of NO2z can be calculated from its concentration.

e The partial pressure of N2O4 can be determined by subtracting the partial pressure of NO2
from the total pressure (which can be measured independently or calculated from the initial
amount of substance).

o Calculate the equilibrium constant, Kp = (P_NO2)2/ P_N20a.

» Repeat the measurements at different temperatures to determine the temperature
dependence of the equilibrium constant.

Visualizations
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N204 & 2NO2 Equilibrium Pathway

The following diagram illustrates the reversible equilibrium between dinitrogen tetroxide and
nitrogen dioxide.

Dinitrogen Tetroxide (N20a4)

(Colorless)

Dissociation (Endothermic) \ Dimerization (Exothermic)
avored by High TemperatureFavored by Low Temperature

Nitrogen Dioxide (NO2)
(Reddish-Brown)

Click to download full resolution via product page

Caption: The equilibrium between colorless N2O4 and reddish-brown NO-.

Experimental Workflow for Spectrophotometric
Equilibrium Study

The workflow for the quantitative analysis of the N204 & 2NO2z equilibrium is depicted below.
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Sample Preparation

Prepare sealed tube with
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:

Measure absorbance (A)
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Data Analysis and Calculation
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using Beer-Lambert Law

:

Calculate Partial Pressure
of NOz (P_NOz2)

:

Calculate Partial Pressure
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i
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Constant (Kp)
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Caption: Workflow for the spectrophotometric determination of the N20O4 = 2NO:z equilibrium
constant.
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Safety and Handling

Nitrogen dioxide is a highly toxic and corrosive gas and is a strong oxidizing agent.[7][8]

Table 3: Safety Information for Nitrogen Dioxide

Hazard Description

Fatal if inhaled.[7][8] Causes severe irritation to
Inhalation Toxicity the respiratory tract, which can lead to

pulmonary edema.[7]

Causes severe skin burns and eye damage.[7]

Skin and Eye Contact 5]

Strong oxidizer; may cause or intensify fire.[7][9]

Reactivity ) ] ]

Reacts with combustible materials.

Store in a well-ventilated, cool, and dry place,
Storage away from combustible materials.[8][9] Keep

container tightly closed.[8]

Use a self-contained breathing apparatus
Personal Protective Equipment (PPE) (SCBA), chemical-resistant gloves, and safety

goggles when handling.[7][10]

This guide is intended for informational purposes for qualified research and development
professionals. Always consult the relevant Safety Data Sheet (SDS) and follow established
laboratory safety protocols when handling nitrogen dioxide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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